Cas no 1373247-13-2 (1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid)

• Product Name: 1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid
• CAS No: 1373247-13-2
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 5169601
• Update Time: 2025-08-05

1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid

• Inchi： 1S/C9H15NO4S/c1-2-6-15(13,14)10-5-3-4-8(7-10)9(11)12/h4H,2-3,5-7H2,1H3,(H,11,12)
• InChI Key： GJVMSNSTSYITQK-UHFFFAOYSA-N
• SMILES： C1N(S(CCC)(=O)=O)CCC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid

1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic Acid (CAS No. 1373247-13-2)

The compound 1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid (CAS No. 1373247-13-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonyl derivatives and is characterized by its unique structural features, which include a pyridine ring system and a sulfonyl group attached to a propane chain. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the importance of sulfonyl derivatives in drug discovery and development. The sulfonyl group is known for its ability to enhance the stability and bioavailability of molecules, making it a valuable component in medicinal chemistry. In the case of 1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid, the sulfonyl group is strategically positioned to interact with key biological targets, potentially leading to novel therapeutic applications.

The pyridine ring system in this compound contributes to its aromaticity and electronic properties. Pyridine derivatives are widely studied for their role in enzyme inhibition and receptor binding. The tetrahydro-pyridine moiety further enhances the molecule's flexibility and ability to adopt conformations that are favorable for interactions with biological systems. This makes 1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid a promising candidate for exploring new drug leads.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of the synthesis process. The ability to synthesize CAS No. 1373247-13-2 efficiently has opened new avenues for its exploration in both academic and industrial settings.

In terms of applications, 1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid has shown potential in several areas. For instance, its ability to act as a scaffold for bioactive molecules makes it a valuable tool in drug design. Additionally, its unique electronic properties suggest applications in materials science, particularly in the development of advanced materials with tailored electronic characteristics.

Recent studies have also explored the biological activity of this compound. Preclinical data indicate that it exhibits potent activity against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for developing novel therapeutics.

The chemical stability of CAS No. 1373247-13-2 is another factor that makes it attractive for practical applications. Its resistance to degradation under physiological conditions enhances its suitability for use in drug delivery systems and other biomedical applications.

In conclusion, 1-(Propane-1-sulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid (CAS No. 1373247-13-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.